Cas no 596-54-3 (Ibogamine-18-carboxylicacid, 13-methoxy-, methyl ester)

• Product Name: Ibogamine-18-carboxylicacid, 13-methoxy-, methyl ester
• CAS No: 596-54-3
• MF: C₂₂H₂₈N₂O₃
• MW: 368.469326019287
• CID: 380448
• PubChem ID: 99199
• Update Time: 2025-04-19

Ibogamine-18-carboxylicacid, 13-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Ibogamine-18-carboxylicacid, 13-methoxy-, methyl ester
• iso-voacangine
• Butanoic acid, 3-methyl-, 2,2-dichloroethenyl ester
• CTK2B6823
• isovoacangine
• DTXSID601316325
• 596-54-3
• NSC 195198
• Ibogamine-18-carboxylic acid, 13-methoxy-, methyl ester
• (-)-Isovoacangine
• NSC-195198
• CHEMBL360427
• NSC195198
• MLS000728621
• MLSMR
• SMR000470800
• Isovacangine

• Inchi： 1S/C22H28N2O3/c1-4-14-9-13-11-22(21(25)27-3)19-17(7-8-24(12-13)20(14)22)16-6-5-15(26-2)10-18(16)23-19/h5-6,10,13-14,20,23H,4,7-9,11-12H2,1-3H3/t13-,14+,20+,22-/m1/s1
• InChI Key： FPUHKQMDWMVBRI-PHKAQXKASA-N
• SMILES： O(C)C([C@]12C3=C(C4C=CC(=CC=4N3)OC)CCN3C[C@H](C[C@H](CC)[C@H]31)C2)=O

Computed Properties

• Exact Mass: 368.21000
• Monoisotopic Mass: 368.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 54.56000
• LogP: 3.20170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ibogan-type alkaloids Ibogan-type alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ibogan-type alkaloids